Cas no 1483693-35-1 (Morpholine, 2,2,6-triethyl-)

• Product Name: Morpholine, 2,2,6-triethyl-
• CAS No: 1483693-35-1
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5888103
• PubChem ID: 65102171
• Update Time: 2025-07-21

Morpholine, 2,2,6-triethyl- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2,2,6-triethyl-
• 2,2,6-triethylmorpholine
• EN300-5032936
• AKOS014435170
• 1483693-35-1

• Inchi： 1S/C10H21NO/c1-4-9-7-11-8-10(5-2,6-3)12-9/h9,11H,4-8H2,1-3H3
• InChI Key： XNKJQUKCODIMEW-UHFFFAOYSA-N
• SMILES： N1CC(CC)OC(CC)(CC)C1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.836±0.06 g/cm3(Predicted)
• Boiling Point: 224.8±15.0 °C(Predicted)
• pka: 9.08±0.60(Predicted)

Additional information on Morpholine, 2,2,6-triethyl-

Comprehensive Analysis of Morpholine, 2,2,6-triethyl- (CAS No. 1483693-35-1): Properties, Applications, and Industry Trends

The chemical compound Morpholine, 2,2,6-triethyl- (CAS No. 1483693-35-1) is a specialized derivative of morpholine, a heterocyclic organic compound widely utilized in industrial and research applications. With its unique molecular structure featuring three ethyl groups at the 2,2,6 positions, this compound exhibits distinct physicochemical properties that make it valuable in sectors such as pharmaceuticals, agrochemicals, and material science. The growing demand for high-performance chemical intermediates has positioned Morpholine, 2,2,6-triethyl- as a subject of increasing interest among researchers and manufacturers.

One of the key attributes of Morpholine, 2,2,6-triethyl- is its role as a versatile building block in organic synthesis. The compound's steric hindrance, imparted by the triethyl substitution, enhances its selectivity in catalytic reactions, a feature highly sought after in the development of specialty chemicals. Recent studies highlight its potential in green chemistry initiatives, where its moderate polarity and stability contribute to solvent optimization strategies—a trending topic in sustainable manufacturing. Industry forums frequently discuss how derivatives like Morpholine, 2,2,6-triethyl- align with circular economy principles due to their recyclability in certain processes.

From an analytical perspective, CAS No. 1483693-35-1 has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry, confirming its purity and structural integrity. These methodologies are critical for quality control, especially when the compound is employed in pharmaceutical intermediates where regulatory compliance is paramount. Notably, the compound's low volatility compared to traditional morpholine derivatives reduces occupational exposure risks, addressing contemporary workplace safety concerns—a frequent search query among EHS (Environmental, Health, and Safety) professionals.

In material science, Morpholine, 2,2,6-triethyl- demonstrates promise as a corrosion inhibitor in aqueous systems. Its adsorption mechanism on metal surfaces has been explored in peer-reviewed journals, coinciding with rising global interest in infrastructure protection technologies. Additionally, its compatibility with polymer matrices makes it a candidate for advanced coatings, a market projected to grow significantly in the next decade according to industry reports.

The synthesis of Morpholine, 2,2,6-triethyl- typically involves alkylation reactions under controlled conditions, with recent patents emphasizing catalyst efficiency improvements. This aligns with the broader chemical industry's focus on energy-efficient processes, a recurring theme in academic and commercial research. Furthermore, computational chemistry models are increasingly used to predict the compound's behavior in novel applications, reflecting the integration of AI-driven drug discovery tools—a hot topic in scientific communities.

Supply chain dynamics for CAS No. 1483693-35-1 reflect its niche status, with specialized manufacturers offering custom synthesis services. Quality certifications such as ISO 9001 and REACH compliance are frequently emphasized in product specifications, addressing procurement officers' search intent for audit-ready chemicals. Storage recommendations typically highlight the compound's stability under inert atmospheres, a practical consideration for industrial users.

Looking ahead, Morpholine, 2,2,6-triethyl- is poised to benefit from interdisciplinary research trends. For instance, its potential in bio-based solvent formulations intersects with the booming renewable materials sector. Similarly, its electronic properties are being investigated for organic electronics applications, tapping into the expanding flexible electronics market. These developments position the compound as a multifaceted asset in innovation-driven industries.